Cas no 1260381-63-2 (3-Amino-6-bromo-7-hydroxy-4-azaindole)

3-Amino-6-bromo-7-hydroxy-4-azaindole is a heterocyclic compound featuring a fused pyridine-pyrrole core, functionalized with amino, bromo, and hydroxy substituents. Its structural complexity makes it a valuable intermediate in pharmaceutical and agrochemical research, particularly for the synthesis of biologically active molecules. The bromo group offers reactivity for cross-coupling reactions, while the amino and hydroxy functionalities provide sites for further derivatization. This compound is particularly useful in medicinal chemistry for developing kinase inhibitors and other targeted therapeutics. Its high purity and well-defined reactivity profile ensure consistent performance in synthetic applications. Suitable for research-scale use, it is handled under standard laboratory conditions with appropriate safety precautions.

3-Amino-6-bromo-7-hydroxy-4-azaindole structure

1260381-63-2 structure

Product Name:3-Amino-6-bromo-7-hydroxy-4-azaindole

CAS No:1260381-63-2

MF:C₇H₆BrN₃O

MW:228.046040058136

CID:4777044

Update Time:2025-10-29

3-Amino-6-bromo-7-hydroxy-4-azaindole Chemical and Physical Properties

Names and Identifiers

- 3-Amino-6-bromo-7-hydroxy-4-azaindole
- Inchi： 1S/C7H6BrN3O/c8-3-1-10-5-4(9)2-11-6(5)7(3)12/h1-2,11H,9H2,(H,10,12)
- InChI Key： HVDXSLDQHPRGCG-UHFFFAOYSA-N
- SMILES： BrC1=CNC2C(=CNC=2C1=O)N

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 253
XLogP3: 0.9
Topological Polar Surface Area: 70.9

3-Amino-6-bromo-7-hydroxy-4-azaindole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	A602323-1mg	3-Amino-6-bromo-7-hydroxy-4-azaindole	1260381-63-2	1mg	$ 50.00	2022-06-08
TRC	A602323-2mg	3-Amino-6-bromo-7-hydroxy-4-azaindole	1260381-63-2	2mg	$ 65.00	2022-06-08
TRC	A602323-10mg	3-Amino-6-bromo-7-hydroxy-4-azaindole	1260381-63-2	10mg	$ 160.00	2022-06-08

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Additional information on 3-Amino-6-bromo-7-hydroxy-4-azaindole

Research Briefing on 3-Amino-6-bromo-7-hydroxy-4-azaindole (CAS: 1260381-63-2) in Chemical Biology and Pharmaceutical Applications

3-Amino-6-bromo-7-hydroxy-4-azaindole (CAS: 1260381-63-2) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the azaindole family, which is known for its diverse pharmacological properties, including kinase inhibition and anticancer activity. The presence of functional groups such as the amino, bromo, and hydroxy substituents makes it a versatile scaffold for further chemical modifications and biological evaluations.

Recent studies have focused on the synthesis and optimization of 3-Amino-6-bromo-7-hydroxy-4-azaindole derivatives to enhance their biological activity and selectivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain tyrosine kinases, which are critical targets in cancer therapy. The study highlighted the compound's ability to bind to the ATP-binding site of these kinases, thereby disrupting their signaling pathways and inhibiting tumor cell proliferation.

In addition to its kinase inhibitory properties, 3-Amino-6-bromo-7-hydroxy-4-azaindole has also been investigated for its potential in treating inflammatory diseases. A recent preclinical study showed that derivatives of this compound could modulate the activity of key inflammatory mediators, such as NF-κB and COX-2, suggesting its utility in developing novel anti-inflammatory agents. The study further emphasized the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability.

The synthetic routes for 3-Amino-6-bromo-7-hydroxy-4-azaindole have also been a subject of recent research. A 2022 publication in Organic Letters described an efficient and scalable synthesis method using palladium-catalyzed cross-coupling reactions. This method not only improved the yield and purity of the compound but also reduced the environmental impact of the synthesis process, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Despite these promising findings, challenges remain in the clinical translation of 3-Amino-6-bromo-7-hydroxy-4-azaindole-based therapeutics. Issues such as off-target effects, toxicity, and drug resistance need to be addressed through further structure-activity relationship (SAR) studies and in vivo evaluations. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and bring this compound closer to clinical applications.

In conclusion, 3-Amino-6-bromo-7-hydroxy-4-azaindole (CAS: 1260381-63-2) represents a promising scaffold for the development of novel therapeutics in oncology and inflammation. Its unique chemical structure and biological activity make it a valuable candidate for further research and development. Future studies should focus on optimizing its pharmacological properties and exploring its potential in combination therapies to maximize therapeutic efficacy and minimize adverse effects.